Cas no 74450-91-2 (Pyridinium, 2-(methoxycarbonyl)-1-methyl-6-(methylthio)-, iodide)
74450-91-2 structure
Product Name:Pyridinium, 2-(methoxycarbonyl)-1-methyl-6-(methylthio)-, iodide
CAS No:74450-91-2
MF:C9H12INO2S
MW:325.166553497314
CID:541010
PubChem ID:12574005
Update Time:2025-04-19
Pyridinium, 2-(methoxycarbonyl)-1-methyl-6-(methylthio)-, iodide Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium, 2-(methoxycarbonyl)-1-methyl-6-(methylthio)-, iodide
- methyl 1-methyl-6-methylsulfanylpyridin-1-ium-2-carboxylate,iodide
- DTXSID80503069
- 2-(Methoxycarbonyl)-1-methyl-6-(methylsulfanyl)pyridin-1-ium iodide
- 74450-91-2
-
- Inchi: 1S/C9H12NO2S.HI/c1-10-7(9(11)12-2)5-4-6-8(10)13-3;/h4-6H,1-3H3;1H/q+1;/p-1
- InChI Key: JLWYBNKZJLCCLN-UHFFFAOYSA-M
- SMILES: [I-].S(C)C1=CC=CC(C(=O)OC)=[N+]1C
Computed Properties
- Exact Mass: 324.96335g/mol
- Monoisotopic Mass: 324.96335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.5Ų
Pyridinium, 2-(methoxycarbonyl)-1-methyl-6-(methylthio)-, iodide Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
74450-91-2 (Pyridinium, 2-(methoxycarbonyl)-1-methyl-6-(methylthio)-, iodide) Related Products
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